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Compound of Interest

Compound Name: F594-1001

Cat. No.: B12364929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It

is not a substitute for a comprehensive Safety Data Sheet (SDS) and institutional safety

protocols. Users should always consult the official SDS and adhere to all applicable safety

regulations in their jurisdiction.

Safety and Handling Guidelines
F594-1001, identified by CAS number 1215326-44-5, is a potent and highly selective inhibitor

of SARS-CoV-2 Mac1-ADP-ribose.[1] As with any biologically active small molecule, proper

safety precautions are paramount to ensure the well-being of laboratory personnel and the

integrity of experimental outcomes. The following guidelines are based on available safety data

and best practices for handling potent research chemicals.

Hazard Identification
Based on available safety information, F594-1001 is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical. The following table outlines the recommended

personal protective equipment when handling F594-1001.

Area of Protection Recommended Equipment Specifications

Eye/Face Protection Safety Goggles/Face Shield
Must conform to EN 166 (EU)

or NIOSH (US) standards.

Hand Protection Chemical-impermeable gloves

Nitrile or other resistant gloves

are recommended. Inspect

gloves for integrity before use.

Body Protection
Laboratory Coat/Protective

Suit
To prevent skin contact.

Respiratory Protection Respirator

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator is necessary.

Handling and Storage
Proper handling and storage are crucial to maintain the stability of the compound and prevent

accidental exposure.

Procedure Guideline

Handling

- Handle in a well-ventilated area, preferably in a

chemical fume hood.- Avoid formation of dust

and aerosols.- Avoid contact with skin, eyes,

and clothing.- Use non-sparking tools.

Storage

- Store in a tightly closed container.- Keep in a

dry, cool, and well-ventilated place.- Store away

from incompatible materials.
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Procedure

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Disposal
Dispose of F594-1001 and its containers in accordance with local, regional, and national

regulations. Do not allow the chemical to enter drains or the environment.

Quantitative Data: In Vitro Inhibitory Activity
F594-1001 has been characterized as a potent inhibitor of the SARS-CoV-2 Mac1 protein's

ability to bind ADP-ribose. Its inhibitory activity has been quantified using several in vitro

assays, with the half-maximal inhibitory concentration (IC50) values summarized below.
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Assay Type Target IC50 (µM)

AlphaScreen (AS) SARS-CoV-2 Mac1 8.5

Fluorescence Polarization (FP) SARS-CoV-2 Mac1 68

Förster Resonance Energy

Transfer (FRET)
SARS-CoV-2 Mac1 45

Experimental Protocols
The following sections detail the methodologies for the key experiments used to characterize

the inhibitory activity of F594-1001.

Time-Resolved Förster Resonance Energy Transfer (TR-
FRET) Assay
This assay measures the displacement of a biotinylated ADP-ribosylated (ADPr) peptide from

the HIS-tagged SARS-CoV-2 Mac1 protein by an inhibitor. The proximity of the peptide and

protein is detected using a Streptavidin-Europium Cryptate donor and an anti-HIS-XL665

acceptor pair. Inhibition of this interaction results in a decrease in the FRET signal.

Materials:

HIS-tagged SARS-CoV-2 Mac1 protein

Biotinylated-ADPr peptide

Streptavidin-Europium (Eu) Cryptate

Anti-HIS-XL665

Assay Buffer (e.g., HEPES pH 7.0)

F594-1001 (or other test compounds)

384-well assay plates
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Procedure:

Prepare serial dilutions of F594-1001 in the desired concentration range.

Dispense the diluted compounds into the 384-well assay plates.

Add the HIS-tagged SARS-CoV-2 Mac1 protein to the wells containing the test compounds

and incubate.

Add the biotinylated-ADPr peptide to the wells.

Add a pre-mixed solution of Streptavidin-Eu Cryptate and anti-HIS-XL665.

Incubate the plate at room temperature to allow the binding reaction to reach equilibrium.

Measure the TR-FRET signal using a plate reader with an excitation wavelength of 325 nm

and emission wavelengths of 625 nm (donor) and 665 nm (acceptor).

Calculate the ratio of acceptor to donor fluorescence and plot the results against the inhibitor

concentration to determine the IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Discovery of compounds that inhibit SARS-CoV-2 Mac1-ADP-ribose binding by high-
throughput screening - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [F594-1001: A Technical Guide to Safety, Handling, and
Experimental Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364929#f594-1001-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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